Cas no 1361676-37-0 (2-Fluoro-3-(2,3,5-trichlorophenyl)pyridine)

• Product Name: 2-Fluoro-3-(2,3,5-trichlorophenyl)pyridine
• CAS No: 1361676-37-0
• MF: C₁₁H₅Cl₃FN
• MW: 276.521503210068
• CID: 4966329
• Update Time: 2025-10-31

2-Fluoro-3-(2,3,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-(2,3,5-trichlorophenyl)pyridine

• Inchi： 1S/C11H5Cl3FN/c12-6-4-8(10(14)9(13)5-6)7-2-1-3-16-11(7)15/h1-5H
• InChI Key： GCPNUWAOWDYIGY-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C(=NC=CC=1)F)Cl)Cl

Computed Properties

• Exact Mass: 274.947160 g/mol
• Monoisotopic Mass: 274.947160 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 276.5
• XLogP3: 4.8
• Topological Polar Surface Area: 12.9

Additional information on 2-Fluoro-3-(2,3,5-trichlorophenyl)pyridine

Professional Introduction to 2-Fluoro-3-(2,3,5-trichlorophenyl)pyridine (CAS No. 1361676-37-0)

2-Fluoro-3-(2,3,5-trichlorophenyl)pyridine, with the chemical identifier CAS No. 1361676-37-0, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic aromatic molecule has garnered attention due to its unique structural properties and potential applications in drug discovery and material science. The presence of both fluorine and trichlorophenyl substituents makes it a versatile intermediate for synthesizing more complex molecules, particularly in the development of novel therapeutic agents.

The compound's structure consists of a pyridine ring substituted at the 2-position with a fluorine atom and at the 3-position with a 2,3,5-trichlorophenyl group. This specific arrangement imparts distinct electronic and steric properties that are highly valuable in medicinal chemistry. The fluorine atom, known for its ability to enhance metabolic stability and binding affinity, plays a crucial role in modulating the compound's pharmacokinetic profile. Meanwhile, the trichlorophenyl group contributes to lipophilicity and can influence receptor interactions, making it an attractive scaffold for designing biologically active molecules.

In recent years, there has been a surge in research focused on developing new methodologies for incorporating fluorinated pyridines into drug candidates. The 2-Fluoro-3-(2,3,5-trichlorophenyl)pyridine has been explored as a key building block in the synthesis of kinase inhibitors, which are pivotal in treating various cancers and inflammatory diseases. For instance, studies have demonstrated its utility in generating potent JAK2 inhibitors, which have shown promise in preclinical trials for conditions such as rheumatoid arthritis and myelofibrosis.

TheCAS No. 1361676-37-0 compound's significance extends beyond oncology. Researchers have also investigated its potential in antimicrobial applications, leveraging its structural features to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Preliminary findings suggest that derivatives of this molecule exhibit promising activity against multidrug-resistant strains of bacteria, offering a potential solution to the growing crisis of antibiotic resistance.

From an agrochemical perspective, the 2-Fluoro-3-(2,3,5-trichlorophenyl)pyridine derivative has been explored as a precursor for developing novel pesticides. Its ability to interact with biological targets in pests while maintaining environmental safety makes it an attractive candidate for next-generation crop protection agents. Additionally, its stability under various environmental conditions enhances its suitability for field applications.

The synthesis ofCAS No. 1361676-37-0 involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Advanced techniques such as palladium-catalyzed cross-coupling reactions and metal-halogen exchange processes have been employed to construct the desired framework efficiently. These methodologies not only ensure high yields but also minimize unwanted byproducts, aligning with the principles of green chemistry.

The compound's electronic properties make it an interesting candidate for material science applications as well. Fluorinated pyridines are known to exhibit unique optical and electronic characteristics, which can be exploited in designing organic semiconductors or luminescent materials. Ongoing research is exploring its potential use in flexible electronics and optoelectronic devices, where such molecular entities can contribute to advancements in display technologies and energy storage solutions.

In conclusion, 2-Fluoro-3-(2,3,5-trichlorophenyl)pyridine (CAS No. 1361676-37-0) represents a fascinating example of how structural complexity can be leveraged to develop molecules with diverse applications. Its role in pharmaceuticals underscores its importance as a synthetic intermediate and highlights the ongoing efforts to harness its potential for therapeutic benefits. As research continues to uncover new possibilities for this compound and its derivatives, it is poised to remain at the forefront of scientific innovation across multiple disciplines.